methyl {[3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl]oxy}acetate

• IUPAC Name: methyl 2-[3-(4-chlorophenyl)-4-oxochromen-7-yl]oxyacetate
• InChI: InChI=1S/C18H13ClO5/c1-22-17(20)10-23-13-6-7-14-16(8-13)24-9-15(18(14)21)11-2-4-12(19)5-3-11/h2-9H,10H2,1H3
• InChI Key: FZKKAUOAMIZNIA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H13ClO5
• Molecular Weight: 344.7 g/mol

Description

“Methyl {[3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl]oxy}acetate” is a chemical compound with the molecular formula C18H13ClO6. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Physical And Chemical Properties Analysis

The physical and chemical properties of “methyl {[3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl]oxy}acetate” include a molecular weight of 360.754, a density of 1.4±0.1 g/cm3, and a boiling point of 497.4±45.0 °C at 760 mmHg. Unfortunately, the melting point and other properties are not available in the retrieved information.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral properties. For instance:

• .

HDAC Inhibition

Indole derivatives have been explored as histone deacetylase inhibitors (HDACIs). For example:

• Model Compound : Methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate served as a potent HDACI. .

Other Biological Activities

Indole derivatives also exhibit various other activities:

• .